Cas no 80479-93-2 (Benzenepentadecanoicacid, 4-iodo-)

Benzenepentadecanoicacid, 4-iodo- structure

80479-93-2 structure

Product Name:Benzenepentadecanoicacid, 4-iodo-

CAS No:80479-93-2

MF:C₂₁H₃₃IO₂

MW:444.38999915123

CID:722893

PubChem ID:123810

Update Time:2025-04-19

Benzenepentadecanoicacid, 4-iodo- Chemical and Physical Properties

Names and Identifiers

- Benzenepentadecanoicacid, 4-iodo-
- 15-(4-IODOPHENYL)PENTADECANOIC ACID
- 123I-Pppa
- benzenepentadecanoic acid,4-iodo
- Iocanlidic acid
- IPPA
- Oippda
- p-Ippa
- 80479-93-2
- Iodo-para-phenyldecanoic acid
- 15-(p-iodophenyl)pentadecanoic acid
- SR-01000945061-1
- FT-0758109
- CHEMBL128251
- Naphthalene, 1-fluoro-7-methoxy-
- SCHEMBL290025
- 15-(4-IODOPHENYL)PENTADECANECARBOXYLIC ACID (IPPA)
- DTXSID70230357
- omega-(4-iodophenyl)pentadecanoic acid
- omega-(4-iodophenyl)pentadecanoic-acid
- SR-01000945061
- omega-(p-Iodophenyl)pentadecanoic acid
- 4-(Iodophenyl)pentadecanoic acid
- CS-0455941
- MFCD00040778
- 15-(4-iodophenyl)-pentadecanecarboxylic acid
- Benzenepentadecanoic acid, 4-(iodo-123I)-
- MDL： MFCD00040778
- Inchi： 1S/C21H33IO2/c22-20-17-15-19(16-18-20)13-11-9-7-5-3-1-2-4-6-8-10-12-14-21(23)24/h15-18H,1-14H2,(H,23,24)
- InChI Key： YAONEUNUMVOKNQ-UHFFFAOYSA-N
- SMILES： IC1C=CC(=CC=1)CCCCCCCCCCCCCCC(=O)O

Computed Properties

Exact Mass: 444.15300
Monoisotopic Mass: 444.153
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 24
Rotatable Bond Count: 15
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 8.5
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.256
Melting Point: 94-95°C
Boiling Point: 498.7°C at 760 mmHg
Flash Point: 255.4°C
Refractive Index: 1.537
PSA: 37.30000
LogP: 6.98960

Benzenepentadecanoicacid, 4-iodo- Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

Benzenepentadecanoicacid, 4-iodo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	OR6472-100mg	15-(4-Iodophenyl)pentadecanoic acid	80479-93-2		100mg	£255.00	2025-02-20
Apollo Scientific	OR6472-250mg	15-(4-Iodophenyl)pentadecanoic acid	80479-93-2		250mg	£600.00	2025-02-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1526608-100mg	15-(4-Iodophenyl)pentadecanoic acid	80479-93-2	98%	100mg	￥3712.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1526608-250mg	15-(4-Iodophenyl)pentadecanoic acid	80479-93-2	98%	250mg	￥7188.00	2024-07-28

Benzenepentadecanoicacid, 4-iodo- Related Literature

1. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
2. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
3. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
4. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
5. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544

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